Cas no 14304-74-6 (Hydrazinecarbothioamide,2-[(1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-4-pyrimidinyl)methylene]-)

• Product Name: Hydrazinecarbothioamide,2-[(1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-4-pyrimidinyl)methylene]-
• CAS No: 14304-74-6
• MF: C₇H₉N₅O₂S
• MW: 227.243658781052
• CID: 233087
• PubChem ID: 9562208
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-4-pyrimidinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-4-pyrimidinyl)methylene]-
• [(E)-(5-methyl-2,4-dioxo-1H-pyrimidin-6-yl)methylideneamino]thiourea
• 5-methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde thiosemicarbazone
• N-< 5-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidinyl-(6)-methylen> -N'-thiocarbamoyl-hydrazin
• NSC106924
• NSC-106924
• 14304-74-6
• DTXSID40430266

• Inchi： 1S/C7H9N5O2S/c1-3-4(2-9-12-6(8)15)10-7(14)11-5(3)13/h2H,1H3,(H3,8,12,15)(H2,10,11,13,14)/b9-2+
• InChI Key： WWOMZKODRBPYIF-XNWCZRBMSA-N
• SMILES： S=C(N)N/N=C/C1=C(C)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 227.04787
• Monoisotopic Mass: 227.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 108.61
• LogP: -0.37010